Cas no 77350-60-8 (Benzene, 1-chloro-4-[[4-(chloromethyl)phenoxy]methyl]-)

• Product Name: Benzene, 1-chloro-4-[[4-(chloromethyl)phenoxy]methyl]-
• CAS No: 77350-60-8
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 1787028
• PubChem ID: 12648423
• Update Time: 2025-04-21

Benzene, 1-chloro-4-[[4-(chloromethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[[4-(chloromethyl)phenoxy]methyl]-
• 1-chloro-4-[[4-(chloromethyl)phenoxy]methyl]benzene
• SCHEMBL5511971
• DB-147428
• 1-Chloro-4-{[4-(chloromethyl)phenoxy]methyl}benzene
• 1-Chloro-4-((4-(chloromethyl)phenoxy)methyl)benzene
• 77350-60-8
• JDGKASALCDTKKW-UHFFFAOYSA-N
• DTXSID30505634

• Inchi： 1S/C14H12Cl2O/c15-9-11-3-7-14(8-4-11)17-10-12-1-5-13(16)6-2-12/h1-8H,9-10H2
• InChI Key： JDGKASALCDTKKW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 266.02666
• Monoisotopic Mass: 266.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23